Cas no 32084-55-2 (5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid)

• Product Name: 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• CAS No: 32084-55-2
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• MDL: MFCD00085018
• CID: 314993
• PubChem ID: 1807101
• Update Time: 2025-10-29

5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2,3-dihydro-5-oxo-
• 5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• 5-Oxo-2,3-dihydro-5H-[1,3]thiazolo-[3,2-a]pyrimidine-6-carboxylic acid
• 5-OXO-2,3-DIHYDRO-5H-PYRIMIDO[2,1-B][1,3]THIAZOLE-6-CARBOXYLIC ACID
• 2,3-dihydro-5(H)-oxothiazolo<3,2-a>pyrimidine-6-carboxylic acid
• 5-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• 5-oxo-4-hydro-2H,3H-1,3-thiazolidino[3,2-a]pyrimidine-6-carboxylic acid
• 6-Carboxy-5-oxothiazolidino<3,2-a>pyrimidin
• HMS562N12
• 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• 2,3-Dihydro-5-oxothiazolo(3,2-a)pyrimidine-6-carboxylic acid
• MFCD00085018
• EN300-14405
• 32084-55-2
• AKOS001109397
• BS-25240
• Oprea1_167599
• CS-0211911
• SDCCGMLS-0066242.P001
• 5-Oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• Z99601232
• FT-0620739
• DTXSID60365203
• 5-oxo-2,3-dihydro-5H-pyrimido[2,1-b][1,3]thiazole-6-carboxylic acid, AldrichCPR
• 5-OXO-2,3-DIHYDRO-5H-PYRIMIDO[2,1-B][1,3]THIAZOLE-6-CARBOXYLICACID
• SCHEMBL760978
• Maybridge1_007514
• DB-004794

• MDL： MFCD00085018
• Inchi： 1S/C7H6N2O3S/c10-5-4(6(11)12)3-8-7-9(5)1-2-13-7/h3H,1-2H2,(H,11,12)
• InChI Key： LNTBEMJFYFIVCQ-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(=O)O)C(N2CC1)=O

Computed Properties

• Exact Mass: 198.01000
• Monoisotopic Mass: 197.002088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1
• XLogP3: 0.5

Experimental Properties

• Melting Point: 237 °C
• Boiling Point: 381.9°Cat760mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.8
• PSA: 97.49000
• LogP: 0.04720

5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid

Research Brief on 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid (CAS: 32084-55-2)

Recent studies on 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid (CAS: 32084-55-2) have highlighted its potential as a versatile scaffold in medicinal chemistry. This heterocyclic compound, characterized by its fused thiazolo-pyrimidine core, has garnered attention due to its promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's unique structural features make it an attractive candidate for further exploration in drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial efficacy of 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid derivatives against multidrug-resistant bacterial strains. The study demonstrated significant inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) in the range of 2–8 µg/mL. Molecular docking analyses revealed that the compound interacts with bacterial DNA gyrase, suggesting a potential mechanism of action.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of this compound. The researchers synthesized a series of analogs and evaluated their ability to inhibit cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6) production. The lead compound exhibited a 70% reduction in IL-6 levels at a concentration of 10 µM, outperforming several reference drugs. These findings underscore the compound's potential as a novel anti-inflammatory agent.

In the context of cancer research, a 2024 preprint on ChemRxiv reported the compound's ability to induce apoptosis in human breast cancer cells (MCF-7) via the mitochondrial pathway. Flow cytometry and Western blot analyses confirmed the upregulation of pro-apoptotic proteins (e.g., Bax and caspase-3) and downregulation of anti-apoptotic Bcl-2. The study also highlighted the compound's selectivity, with minimal cytotoxicity observed in normal human fibroblasts.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid. Recent computational studies, such as those published in Molecular Pharmaceutics, have focused on improving its solubility and bioavailability through structural modifications. For instance, the introduction of hydrophilic side chains at the C-6 position significantly enhanced water solubility without compromising biological activity.

In conclusion, 5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid (CAS: 32084-55-2) represents a promising scaffold for the development of new therapeutic agents. Ongoing research aims to address its limitations and expand its applications in infectious diseases, inflammation, and oncology. Future studies should prioritize in vivo efficacy and toxicity evaluations to advance this compound toward clinical development.